Cas no 1261897-94-2 (2-Cyano-5-(3-cyanophenyl)phenol)

• Product Name: 2-Cyano-5-(3-cyanophenyl)phenol
• CAS No: 1261897-94-2
• MF: C₁₄H₈N₂O
• MW: 220.22612285614
• MDL: MFCD18314167
• CID: 2621762
• PubChem ID: 53219844
• Update Time: 2025-04-21

2-Cyano-5-(3-cyanophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-5-(3-CYANOPHENYL)PHENOL
• 1261897-94-2
• 2-Cyano-5-(3-cyanophenyl)phenol, 95%
• MFCD18314167
• DTXSID90684636
• 3'-Hydroxy[1,1'-biphenyl]-3,4'-dicarbonitrile
• 2-Cyano-5-(3-cyanophenyl)phenol

• MDL： MFCD18314167
• Inchi： 1S/C14H8N2O/c15-8-10-2-1-3-11(6-10)12-4-5-13(9-16)14(17)7-12/h1-7,17H
• InChI Key： QOPVMFCZBXMOPG-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(=C1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 220.063662883Da
• Monoisotopic Mass: 220.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.8Ų